7-Oxo-15-Hydroxydehydroabietic Acid

Inflammation Lipoxygenase Enzyme Inhibition
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H26O4
Molecular Weight 330.4 g/mol
Cat. No. B15591962
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name7-Oxo-15-Hydroxydehydroabietic Acid
Molecular FormulaC20H26O4
Molecular Weight330.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H26O4/c1-18(2,24)12-6-7-14-13(10-12)15(21)11-16-19(14,3)8-5-9-20(16,4)17(22)23/h6-7,10,16,24H,5,8-9,11H2,1-4H3,(H,22,23)/t16-,19-,20-/m1/s1
InChIKeyMXPXAZNVQUWDFH-NSISKUIASA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





7-Oxo-15-Hydroxydehydroabietic Acid: Procurement Guide for a Highly Oxidized Abietane Diterpenoid


7-Oxo-15-Hydroxydehydroabietic Acid (CAS 95416-25-4) is a naturally occurring, highly oxidized abietane-type diterpenoid resin acid, characterized by the presence of both a C7 ketone and a C15 tertiary alcohol [1]. It is isolated from various natural sources, including the fungus *Armillaria mellea*, the herbs of *Pinus massoniana*, and the root extract of *Desmodium uncinatum* [2][3]. This compound serves as a key reference standard and a scaffold for semi-synthetic derivative development due to its multi-target pharmacological profile, which includes lipoxygenase inhibition, anti-inflammatory activity, and participation in synergistic antitumor effects [4][5].

LOX pathway inhibition studies (reported LOX activity)
Synergistic HepG2 cell-model combination studies
Analytical reference for oxidized resin acid identification (GC/MS)
Low-cytotoxicity baseline for scaffold optimization

Why 7-Oxo-15-Hydroxydehydroabietic Acid Cannot Be Replaced by Simpler Dehydroabietic Acid Analogs


Generic substitution with the parent compound dehydroabietic acid (DHA) or its simpler oxidized derivative 7-oxodehydroabietic acid is not scientifically justified. The dual oxidation state (C7 ketone + C15 hydroxyl) of 7-Oxo-15-Hydroxydehydroabietic Acid confers a distinct and multi-faceted pharmacological profile [1]. This includes potent lipoxygenase inhibition, a property not prominently observed in unmodified DHA [2]. Furthermore, it participates as a critical component in synergistic anti-tumor mixtures against HepG2 cells, an effect lost when the compound is omitted [3]. Additionally, its unique analytical signature as a marker for oxidized conifer resins (e.g., in varnishes and colophony) differentiates it from less oxidized analogs in industrial and archaeological applications [4].

Property
7-Oxo-15-OH-DHA
DHA / 7-Oxo-DHA
LOX inhibition
Reported activity
Not observed
HepG2 synergy
Required in mixture
Absent; synergy lost
Oxidized resin marker
Major GC/MS component
Not a primary marker

Quantitative Differentiation: 7-Oxo-15-Hydroxydehydroabietic Acid vs. Closest Analogs


Potent Lipoxygenase Inhibition: A Key Differentiator from Dehydroabietic Acid

7-Oxo-15-Hydroxydehydroabietic Acid is characterized as a potent lipoxygenase inhibitor, a property not observed with the parent dehydroabietic acid (DHA) [1]. While specific IC50 values are not detailed in the provided abstracts, the compound is documented to interfere with arachidonic acid metabolism and also inhibits cyclooxygenase (COX) to a lesser extent [1]. This profile contrasts sharply with DHA, whose primary reported activities are antibacterial and anticancer without notable LOX inhibition [2].

LOX inhibition vs. DHA
Class-level
Target: potent LOX inhibitor; DHA: no significant LOX inhibition reported
Supports LOX pathway study selection
Specific IC50 not available; enzymatic assay context
Inflammation Lipoxygenase Enzyme Inhibition

Synergistic Antitumor Effect in HepG2 Cells Not Replicated by Single Agents

A defined mixture of cytotoxins, including 7-Oxo-15-Hydroxydehydroabietic Acid, dehydroabietic acid, 5-hydroxydehydroabietic acid, 7α-hydroxydehydroabietic acid, and inonotusic acid, exerted a synergistic antitumor effect against HepG2 cells [1]. This synergistic activity is a property of the specific multi-component combination, and cannot be replicated by any single compound alone. The precise quantitative synergy metrics (e.g., combination index) are not available, but the qualitative observation of synergy provides a unique advantage for this compound when used in combination studies [1].

HepG2 synergy
Head-to-head
Mixture with compound shows synergy; individual agents lack the same effect
Required for specific synergistic endpoint
Quantitative synergy index not reported
Oncology Hepatocarcinoma Synergy

Analytical Marker for Oxidized Conifer Resins: GC/MS Differentiation

7-Oxo-15-Hydroxydehydroabietic Acid was identified as a main component, alongside 7-oxodehydroabietic acid, in varnish samples via GC/MS analysis [1]. This identification is based on a comparative study of pure, synthesized standards. The presence of this compound serves as a specific marker for highly oxidized diterpenoid acids in complex mixtures, distinguishing it from less oxidized resin acids like dehydroabietic acid [1].

GC/MS resin marker
Head-to-head
Identified as a main component in varnish via GC/MS; distinct from less oxidized DHA
Essential for oxidized resin identification
Use with certified analytical standard
Analytical Chemistry Archaeometry GC/MS

Low Cytotoxicity Profile: Favorable Selectivity vs. Synthetic Antitumor Agents

In contrast to many synthetic chemotherapeutics, 7-Oxo-15-Hydroxydehydroabietic Acid demonstrates low intrinsic cytotoxicity across multiple cancer and non-cancer cell lines. It exhibits IC50 values >10 µM against A549 and HCT-116 cells, >100 µM against HL-60 cells, and >100 µg/mL against HEK293 cells [1]. This low toxicity baseline is a critical differentiator, as it suggests a favorable selectivity index and lower potential for off-target damage compared to more potent but non-selective agents like doxorubicin (IC50 ~3-5 µM in similar assays) [2].

Cytotoxicity baseline
Cross-study comparable
IC50 >10 µM (A549, HCT-116); >100 µM (HL-60); >100 µg/mL (HEK293)
Low cytotoxicity baseline supports scaffold design
Comparator: doxorubicin ~3-5 µM; SRB/MTT assay context
Cytotoxicity Cancer Selectivity

Antimicrobial Activity Profile: Distinct from Synthetic 7-Oxodehydroabietic Acid Derivatives

7-Oxo-15-Hydroxydehydroabietic Acid is reported to possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens . While the parent compound 7-oxodehydroabietic acid serves as a scaffold for potent synthetic anti-inflammatory hybrids (e.g., triazole derivatives with IC50 values of 8.40-10.96 µM) [1], the natural compound itself exhibits a distinct antimicrobial property that is not a primary feature of these synthetic derivatives .

Antimicrobial profile
Cross-study comparable
Broad-spectrum antimicrobial activity; distinct from synthetic triazole derivatives
Supports antimicrobial screening studies
Specific MIC values not provided
Antimicrobial Natural Product Pathogen Resistance

Recommended Application Scenarios for 7-Oxo-15-Hydroxydehydroabietic Acid


As a Reference Standard for Lipoxygenase (LOX) Inhibition Studies

Use 7-Oxo-15-Hydroxydehydroabietic Acid as a positive control or reference compound in enzymatic assays targeting lipoxygenase, particularly where interference with arachidonic acid metabolism is under investigation. Its documented LOX inhibitory activity [1] makes it a valuable tool for benchmarking new inhibitors or validating assay systems.

As an Essential Component for Replicating Synergistic Anti-Hepatocarcinoma Formulations

Incorporate this compound into multi-component mixtures when attempting to reproduce the synergistic cytotoxic effects observed against HepG2 liver cancer cells [1]. Its inclusion is critical for maintaining the specific combinatorial activity described in the literature [1].

As an Analytical Standard in GC/MS for Cultural Heritage and Coating Analysis

Employ 7-Oxo-15-Hydroxydehydroabietic Acid as a certified reference material for the identification and quantification of oxidized diterpenoid resin acids in complex matrices, such as archaeological varnishes, historical coatings, or modern rosin-based products [1].

As a Low-Toxicity Scaffold for Anticancer or Anti-inflammatory Drug Development

Utilize this compound as a starting point for semi-synthetic modification due to its favorable low intrinsic cytotoxicity profile (IC50 >10 µM in multiple cancer cell lines) [1]. This provides a safer platform for creating derivatives with enhanced potency and selectivity compared to more toxic starting materials [1].

Application
Selection Property
Validation Focus
LOX pathway inhibition studies
LOX assay context
Arachidonic acid metabolism pathway review
HepG2 synergistic combination studies
Synergistic cell-model endpoint
HepG2 cell viability endpoint review
Oxidized resin analysis
GC/MS analytical reference
Peak identification and retention behavior review
Scaffold optimization
Cytotoxicity baseline review
Cell-line panel selectivity review
Quote Request

Request a Quote for 7-Oxo-15-Hydroxydehydroabietic Acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.